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Compound of Interest

Compound Name:
1-(2-Methoxyethyl)-4-nitro-1H-

pyrazole

Cat. No.: B1529720 Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the heterocyclic

compound 1-(2-Methoxyethyl)-4-nitro-1H-pyrazole. Designed for researchers, scientists, and

professionals in drug development, this document offers a comprehensive examination of the

nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) data for this

compound. The guide emphasizes the rationale behind experimental methodologies and the

principles of data interpretation, ensuring a thorough understanding of the molecule's structural

characteristics.

Molecular Structure and Spectroscopic Significance
1-(2-Methoxyethyl)-4-nitro-1H-pyrazole is a substituted nitropyrazole, a class of compounds

of significant interest in medicinal chemistry and materials science. Spectroscopic analysis is

fundamental to confirming the identity, purity, and structure of such synthesized molecules.

Each spectroscopic technique provides a unique piece of the structural puzzle, and a combined

analysis affords a complete and validated molecular profile.

To cite this document: BenchChem. [Spectroscopic Profile of 1-(2-Methoxyethyl)-4-nitro-1H-
pyrazole: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1529720#spectroscopic-data-for-1-2-methoxyethyl-4-
nitro-1h-pyrazole]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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